Cas no 838813-34-6 (5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 838813-34-6
• MF: C₁₂H₉Cl₂N₃OS
• MW: 314.190358877182
• CID: 5811299
• PubChem ID: 1258969
• Update Time: 2025-05-25

5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-chlorophenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 5-chloro-N-(2-chlorophenyl)-2-(methylthio)-
• SR-01000301028-1
• SMR000201641
• 5-chloro-N-(2-chlorophenyl)-2-(methylthio)pyrimidine-4-carboxamide
• EN300-18324256
• 838813-34-6
• SR-01000301028
• 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• HMS2533L04
• AKOS001514993
• CHEMBL1477455
• CCG-144187
• MLS000583770
• Z57907432
• 5-chloro-N-(2-chlorophenyl)-2-(methylthio)-4-pyrimidinecarboxamide

• Inchi： 1S/C12H9Cl2N3OS/c1-19-12-15-6-8(14)10(17-12)11(18)16-9-5-3-2-4-7(9)13/h2-6H,1H3,(H,16,18)
• InChI Key： VCIQGLKXHHUOOL-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC=CC=C2Cl)=O)=N1

Computed Properties

• Exact Mass: 312.9843385g/mol
• Monoisotopic Mass: 312.9843385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.2Ų

Additional information on 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

5-Chloro-N-(2-Chlorophenyl)-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 838813-34-6, known as 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The long-tail keyword for this compound, 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide, reflects its intricate structure and functional groups, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the anti-tumor activity of this compound, particularly in targeting specific cancer cell lines. The presence of the chlorine substituent at the 5-position of the pyrimidine ring is believed to enhance its pharmacokinetic properties, while the methylsulfanyl group at position 2 contributes to its stability and bioavailability. Additionally, the N-(2-chlorophenyl) substituent introduces a unique electronic environment that may influence its interaction with biological targets such as kinases or other enzymes involved in cancer progression.

One of the most promising aspects of this compound is its ability to modulate key signaling pathways in cancer cells. For instance, research has shown that it can inhibit the activity of certain protein kinases, which are often overexpressed in malignant tumors. This inhibition leads to a reduction in cell proliferation and induction of apoptosis, making it a potential candidate for anti-cancer therapy. Furthermore, the compound's selectivity towards cancer cells over normal cells has been demonstrated in preclinical models, suggesting a favorable safety profile.

The synthesis of 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyrimidine ring system, followed by selective substitution reactions to introduce the functional groups at specific positions. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, improving both yield and purity.

In terms of structural elucidation, modern analytical techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in confirming the compound's molecular structure. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its pharmacological behavior.

Looking ahead, ongoing research is focused on further characterizing the biological effects of this compound and exploring its potential applications beyond oncology. For example, preliminary studies suggest that it may exhibit anti-inflammatory properties due to its ability to modulate cytokine production in immune cells. This dual functionality underscores its versatility as a lead compound for drug discovery.

In conclusion, 5-chloro-N-(2-chlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and targeted therapies.